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Introduction
Gold nanoparticles (AuNPs) are versatile platforms in biomedical research and drug delivery

due to their unique physicochemical properties, including surface plasmon resonance and ease

of surface modification.[1] Functionalization of AuNPs with biocompatible ligands is crucial for

their in vivo stability and for creating targeted nanocarriers. Poly(ethylene glycol) (PEG) is a

widely used surface coating to prevent protein adsorption, reduce clearance by the immune

system, and increase circulation time.[2][3] Specifically, heterobifunctional PEG linkers, such as

HS-PEG10-CH2CH2COOH, which possess a thiol group (-SH) for strong covalent attachment

to the gold surface and a terminal carboxylic acid group (-COOH) for subsequent

bioconjugation, are of great interest.[4]

This document provides a detailed protocol for the functionalization of gold nanoparticles with

HS-PEG10-CH2CH2COOH via a ligand exchange reaction. The protocol covers the synthesis

of citrate-stabilized AuNPs, the ligand exchange procedure, and characterization of the

resulting carboxylated PEG-functionalized AuNPs.
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Synthesis of Citrate-Stabilized Gold Nanoparticles (20
nm)
This protocol is adapted from the well-established Turkevich method.[5][6][7]

Materials:

Tetrachloroauric (III) acid trihydrate (HAuCl₄·3H₂O)

Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

Deionized (DI) water (18.2 MΩ·cm)

Procedure:

In a meticulously clean flask, bring 100 mL of DI water to a vigorous boil with stirring.

Rapidly add 1 mL of a 1% (w/v) HAuCl₄ solution to the boiling water. The solution will be a

pale yellow.

Continue heating and stirring. After approximately 1 minute, quickly add 2 mL of a 1% (w/v)

trisodium citrate solution.

The solution color will change from yellow to blue and finally to a deep red, indicating the

formation of AuNPs.[8]

Continue boiling and stirring for an additional 15 minutes to ensure the reaction is complete.

Allow the solution to cool to room temperature.

Characterize the synthesized AuNPs using UV-Vis spectroscopy (a characteristic surface

plasmon resonance peak should be observed around 520 nm for ~20 nm particles) and

Transmission Electron Microscopy (TEM) to confirm size and morphology.[9][10]

Functionalization with HS-PEG10-CH2CH2COOH
This procedure utilizes a ligand exchange reaction to replace the citrate ions on the AuNP

surface with the thiol-terminated PEG ligand.[11][12][13][14]
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Materials:

Citrate-stabilized gold nanoparticles (as prepared above)

HS-PEG10-CH2CH2COOH

Phosphate-buffered saline (PBS), pH 7.4

Deionized (DI) water

Procedure:

Prepare a 1 mM stock solution of HS-PEG10-CH2CH2COOH in DI water.

To 10 mL of the citrate-stabilized AuNP solution, add the HS-PEG10-CH2CH2COOH stock

solution to a final concentration of 100 µM. This represents a significant molar excess of the

PEG ligand relative to the surface gold atoms.

Gently mix the solution and allow it to react for 12-24 hours at room temperature with gentle

stirring to facilitate the ligand exchange process.[3]

After incubation, the functionalized AuNPs need to be purified to remove excess unbound

PEG ligand. Centrifuge the solution at a speed sufficient to pellet the AuNPs (e.g., 12,000 x g

for 30 minutes for ~20 nm particles).

Carefully remove the supernatant containing the unbound ligand.

Resuspend the nanoparticle pellet in 10 mL of fresh PBS (pH 7.4). Sonication may be used

briefly if the pellet is difficult to resuspend.

Repeat the centrifugation and resuspension steps at least two more times to ensure

complete removal of excess ligand.

After the final wash, resuspend the purified HS-PEG10-CH2CH2COOH functionalized

AuNPs in the desired buffer (e.g., PBS) for storage at 4°C.
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The successful functionalization of AuNPs with HS-PEG10-CH2CH2COOH should be

confirmed by a suite of characterization techniques. Below are tables summarizing typical

quantitative data expected before and after functionalization.

Table 1: Physicochemical Properties of AuNPs Before and After Functionalization

Parameter
Citrate-Stabilized
AuNPs

HS-PEG10-COOH
AuNPs

Technique

Core Diameter (nm) 20 ± 2 20 ± 2 TEM

Hydrodynamic

Diameter (nm)
~25 ~45 DLS

Zeta Potential (mV) -30 to -50 -40 to -60 (at pH 7.4) DLS

SPR λmax (nm) ~520 ~525-530 UV-Vis Spectroscopy

Note: The hydrodynamic diameter increases significantly due to the PEG layer and the

associated water molecules. The zeta potential becomes more negative due to the

deprotonated carboxylic acid groups at neutral pH.[15] The slight red-shift in the SPR peak is

indicative of the change in the local dielectric environment of the nanoparticle surface.[15]

Table 2: Stability of Functionalized Gold Nanoparticles

Condition
Citrate-Stabilized
AuNPs

HS-PEG10-COOH
AuNPs

Observation

High Salt (e.g., 1 M

NaCl)

Aggregation (color

change to blue/grey)

Stable (no color

change)
Visual & UV-Vis

Biological Media (e.g.,

10% FBS)
Aggregation over time Stable DLS & UV-Vis

pH Range Stable pH 6-8
Stable over a wider

pH range
DLS & UV-Vis

Note: PEGylation significantly enhances the colloidal stability of gold nanoparticles in high ionic

strength solutions and complex biological media.[4][16][17][18]
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Caption: Experimental workflow for the synthesis and functionalization of gold nanoparticles.
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Caption: Structure of a gold nanoparticle functionalized with HS-PEG10-CH2CH2COOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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